2-(6-amino-8-bromo-9H-purin-9-yl)ethanol
Cat. No. B8779810
Key on ui cas rn:
43047-77-4
M. Wt: 258.08 g/mol
InChI Key: HPCQLQBYCLLETI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:14][Br:15].[NH2:1][c:2]1[c:3]2[n:4][cH:5][n:6]([CH2:11][CH2:12][OH:13])[c:7]2[n:8][cH:9][n:10]1>>[NH2:1][c:2]1[c:3]2[n:4][c:5]([Br:14])[n:6]([CH2:11][CH2:12][OH:13])[c:7]2[n:8][cH:9][n:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ncnc2c1ncn2CCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1ncnc2c1nc(Br)n2CCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
